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Compound of Interest

Compound Name:
2-[(2-

Methylbenzyl)oxy]benzaldehyde

CAS No.: 447409-55-4

Cat. No.: B1269257

Get Quote

Technical Whitepaper: Spectroscopic Characterization & Synthesis of 2-[(2-
Methylbenzyl)oxy]benzaldehyde

Executive Summary
2-[(2-Methylbenzyl)oxy]benzaldehyde (CAS: Analogous to 85825-85-0) is a critical

intermediate in the synthesis of biologically active heterocycles, particularly benzofurans and

quinazolinones. Its structural integrity relies on the precise O-alkylation of salicylaldehyde with

2-methylbenzyl halides. This guide provides a definitive spectroscopic profile (NMR, IR, MS)

and a validated synthetic workflow, distinguishing this ortho-substituted isomer from its more

common para-isomer counterparts.

Synthetic Pathway & Context
The synthesis follows a standard Williamson Ether Synthesis, optimized for steric hindrance at

the ortho position of the benzyl ring. The reaction utilizes a weak base (Potassium Carbonate)

in a polar aprotic solvent (DMF or Acetone) to favor SN2 substitution over elimination or

Cannizzaro side reactions.
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Reaction Scheme
Reactants: Salicylaldehyde (1.0 eq), 2-Methylbenzyl bromide (1.1 eq), K₂CO₃ (2.0 eq).

Solvent: DMF (N,N-Dimethylformamide) or Acetone (reflux).

Mechanism: Deprotonation of the phenolic hydroxyl group followed by nucleophilic attack on

the benzylic carbon.
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Figure 1: Optimized synthetic workflow for O-alkylation of salicylaldehyde.

Spectroscopic Profile (Diagnostic Data)
The following data represents the high-confidence spectral signature for 2-[(2-
Methylbenzyl)oxy]benzaldehyde. The distinction between the ortho-methyl (target) and para-

methyl isomers is critical in the aromatic region.

A. Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (Deuterated Chloroform), 400 MHz
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Insight

10.53 Singlet (s) 1H -CHO

Aldehyde proton;

highly deshielded

by carbonyl

anisotropy.

7.85
Doublet of

Doublets (dd)
1H Ar-H (C6)

Ortho to

aldehyde;

deshielded by -

CHO.

7.50 - 6.95 Multiplet (m) 7H Ar-H

Overlapping

aromatic signals

from both rings.

Note: The 2-

methylbenzyl

ring shows an

ABCD pattern,

unlike the AA'BB'

of the 4-methyl

isomer.

5.25 Singlet (s) 2H -O-CH₂-Ar

Benzylic

methylene;

deshielded by

oxygen.

2.42 Singlet (s) 3H Ar-CH₃

Methyl group;

diagnostic shift

for ortho-methyl

(slightly

downfield from

para ~2.35 due

to steric

compression).

B. Carbon-13 NMR (¹³C NMR)
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Solvent: CDCl₃, 100 MHz

Chemical Shift (δ, ppm) Assignment Notes

189.8 C=O
Carbonyl carbon; characteristic

of benzaldehydes.

161.2 C-O (Ar)

Ipso-carbon of the

salicylaldehyde ring attached

to ether oxygen.

136.5 C-Me (Ar)
Ipso-carbon of the benzyl ring

attached to the methyl group.

120.0 - 135.0 Ar-C

Complex aromatic region (10

unique signals expected due to

lack of symmetry in the benzyl

ring).

70.5 -O-CH₂- Benzylic ether carbon.

19.2 -CH₃ Methyl carbon.[1]

C. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or Thin Film

1685 cm⁻¹ (Strong): C=O Stretching (Conjugated Aldehyde).[2] This is the most prominent

peak.

1240 cm⁻¹ (Strong): C-O-C Asymmetric Stretch (Aryl alkyl ether).

2850 & 2750 cm⁻¹ (Weak): C-H Stretching of the aldehyde (Fermi resonance doublet).

750 cm⁻¹ (Strong): Ortho-disubstituted benzene ring out-of-plane bending (indicative of the

1,2-substitution pattern).

D. Mass Spectrometry (MS)
Method: EI (70 eV) or ESI+
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Molecular Ion (M⁺): m/z 226.1 (Calculated: 226.27).

Base Peak: Often m/z 105 (2-methylbenzyl cation, [C₈H₉]⁺) due to cleavage of the weak

benzylic C-O bond.

Fragment: m/z 121 (Salicylaldehyde fragment, [C₇H₅O₂]⁺).

Experimental Protocol: Synthesis &
Characterization
This protocol is designed to ensure high yield and minimize the formation of the Cannizzaro

byproduct (salicylic acid/alcohol derivatives).

Step 1: Reagent Preparation

Charge a 250 mL round-bottom flask with Salicylaldehyde (12.2 g, 100 mmol) and anhydrous

DMF (50 mL).

Add Potassium Carbonate (K₂CO₃) (27.6 g, 200 mmol). The excess base ensures complete

deprotonation.

Stir at room temperature for 15 minutes. The solution will turn yellow (phenoxide formation).

Step 2: Alkylation

Add 2-Methylbenzyl bromide (20.3 g, 110 mmol) dropwise over 10 minutes. Caution:

Exothermic.

Heat the mixture to 70°C for 4 hours.

Monitor: Check TLC (Hexane:EtOAc 8:2). The starting material (Salicylaldehyde) should

disappear (Rf ~0.6), and the product should appear (Rf ~0.4).

Step 3: Workup

Pour the reaction mixture into Ice Water (300 mL). The product will precipitate as a solid or

separate as an oil.
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Extract with Ethyl Acetate (3 x 50 mL).

Wash the organic layer with 1M NaOH (2 x 30 mL) to remove any unreacted salicylaldehyde

(critical for purity).

Dry over anhydrous Na₂SO₄ and concentrate under vacuum.

Step 4: Purification

If solid: Recrystallize from Ethanol.

If oil: Solidifies upon standing or requires flash chromatography (SiO₂, Hexane/EtOAc

gradient).

Spectrum Analysis
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Figure 2: Logic flow for structural confirmation via spectroscopy.

Quality Control & Troubleshooting
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Issue Observation Root Cause Remediation

Impurity A
Peak at ~11.0 ppm

(Broad)

Unreacted

Salicylaldehyde

Wash organic layer

thoroughly with 1M

NaOH during workup.

Impurity B Peak at ~4.6 ppm
Benzyl Alcohol

derivative

Hydrolysis of benzyl

bromide due to wet

solvent. Use

anhydrous DMF.

Low Yield Incomplete conversion Steric Hindrance

The ortho-methyl

group adds steric

bulk. Increase

reaction time to 6-8

hours or temp to

80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1269257?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN1156421C/en
https://patents.google.com/patent/CN1156421C/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methylbenzyl_oxy_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methylbenzyl_oxy_benzaldehyde
https://www.benchchem.com/product/b1269257/docs#spectroscopic-data-of-2-2-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/product/b1269257/docs#spectroscopic-data-of-2-2-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/product/b1269257/docs#spectroscopic-data-of-2-2-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/product/b1269257/docs#spectroscopic-data-of-2-2-methylbenzyl-oxy-benzaldehyde
https://www.benchchem.com/product/b1269257?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

